Cas no 134782-20-0 (Adenosine,5'-S-(3-fluoropropyl)-5'-thio- (9CI))

• Product name: Adenosine,5'-S-(3-fluoropropyl)-5'-thio- (9CI)
• CAS No: 134782-20-0
• MF: C₁₃H₁₈FN₅O₃S
• MW: 343.37712430954
• CID: 205253
• PubChem ID: 126125

Adenosine,5'-S-(3-fluoropropyl)-5'-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,5'-S-(3-fluoropropyl)-5'-thio- (9CI)
• (3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(3-fluoropropylsulfanylmethyl)oxolane-3,4-diol
• 5'-deoxy-5'-((2-monofluoroethyl)thio)adenosine
• 5-Dmeta
• 5'-S-(2-fluoroethyl)-5'-thioadenosine
• 5'-S-(3-fluoropropyl)-5'-thioadenosine
• Adenosine, 5'-S-(3-fluoropropyl)-5'-thio-
• 134782-20-0
• 5/'-deoxy-5/'-((2-monofluoroethyl)thio)adenosine
• CHEMBL611249
• (3R,4S,5S)-2-(6-Aminopurin-9-yl-5-(3-Fluoropropylsulfanylmethyl)Oxolane-3,4-Diol
• 9-[5-S-(3-Fluoropropyl)-5-thiopentofuranosyl]-9H-purin-6-amine
• BDBM50368298
• DTXSID40928759

• Inchi： InChI=1S/C13H18FN5O3S/c14-2-1-3-23-4-7-9(20)10(21)13(22-7)19-6-18-8-11(15)16-5-17-12(8)19/h5-7,9-10,13,20-21H,1-4H2,(H2,15,16,17)/t7-,9-,10-,13?/m1/s1
• InChI Key： UWHBOQMWBBJYCL-RJNFYWFKSA-N
• SMILES： FCCCSC[C@H]1OC(N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 343.111438
• Monoisotopic Mass: 343.111438
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 145

Experimental Properties

• Density: 1.74
• Boiling Point: 658.8°Cat760mmHg
• Flash Point: 352.3°C
• Refractive Index: 1.784